Cas no 156281-15-1 (1(3H)-Isobenzofuranone,6-[(2S)-2,3-dihydroxy-3-methylbutoxy]-4-methoxy-5-methyl-)

• Product Name: 1(3H)-Isobenzofuranone,6-[(2S)-2,3-dihydroxy-3-methylbutoxy]-4-methoxy-5-methyl-
• CAS No: 156281-15-1
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 216553
• PubChem ID: 11779319
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone,6-[(2S)-2,3-dihydroxy-3-methylbutoxy]-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,6-[(2S)-2,3-dihydroxy-3-methylbutoxy]-4-methoxy-5-methyl-
• 1(3H)-Isobenzofuranone,6-(2,3-dihydroxy-3-methylbutoxy)-4-methoxy-5-methyl-, (S)-
• Porritoxinol
• 6-[(2S)-2,3-dihydroxy-3-methylbutoxy]-4-methoxy-5-methyl-3H-2-benzouran-1-one
• CHEBI:222007
• 1(3H)-Isobenzofuranone, 6-[(2S)-2,3-dihydroxy-3-methylbutoxy]-4-methoxy-5-methyl-
• 156281-15-1
• DTXSID901317827

• Inchi： 1S/C15H20O6/c1-8-11(20-7-12(16)15(2,3)18)5-9-10(13(8)19-4)6-21-14(9)17/h5,12,16,18H,6-7H2,1-4H3/t12-/m0/s1
• InChI Key： WVJWALIKYTWYOP-LBPRGKRZSA-N
• SMILES： O(C1=CC2C(=O)OCC=2C(=C1C)OC)C[C@@H](C(C)(C)O)O

Computed Properties

• Exact Mass: 296.126
• Monoisotopic Mass: 296.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides